![molecular formula C3H2F9O10S3Sc B8134865 Scandium(iii) triflate hydrate](/img/structure/B8134865.png)
Scandium(iii) triflate hydrate
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Overview
Description
Scandium(iii) triflate hydrate is a useful research compound. Its molecular formula is C3H2F9O10S3Sc and its molecular weight is 510.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis in Organic Synthesis :
- Scandium(III) triflate is a catalyst for the synthesis of N-substituted 1,4-dihydropyridines from imines and ethyl propiolate, yielding good results (Kikuchi et al., 2008).
- It catalyzes the von Pechmann condensation to produce various 4-substituted coumarins with good to excellent yields (Jung, Park, & Ryu, 2008).
- Used for synthesizing trans-fused pyranobenzopyrans in high yields and selectivity (Yadav, Reddy, Aruna, & Thomas, 2004).
- Catalyzes the efficient removal of N-tert-butyl from amide groups, producing high yields of primary amide in a short time (Mahalingam, Wu, & Alterman, 2006).
Chemoselective Reactions :
- Efficiently catalyzes thioacetalization and transthioacetalization of aromatic and aliphatic aldehydes (Kamal & Chouhan, 2003).
Acylation and Esterification :
- Scandium trifluoromethanesulfonate is a highly active catalyst in acylation of alcohols with acid anhydrides and esterification of alcohols by carboxylic acids (Ishihara, Kubota, Kurihara, & Yamamoto, 1996).
One-Pot Synthesis Applications :
- Catalyzes the one-pot synthesis of primary amides, offering excellent yields with enhanced selectivity (Allam & Singh, 2011).
Glycosidation and Ferrier Rearrangement :
- Efficiently catalyzes the O-glycosidation of 3,4,6-tri-O-acetyl-d-glucal with various alcohols and phenols (Yadav, Reddy, Murthy, & Kumar, 2000).
Potential in Aqueous Media Synthesis :
- Exhibits potential for organic syntheses in aqueous media due to its Lewis acid catalytic activity (Abbasi et al., 2005).
Recyclable Catalytic System :
- Used in Friedel–Crafts alkylation in hydrophobic ionic liquid solvents, enabling catalyst/solvent recycling (Song, Shim, Roh, & Choi, 2000).
Chemoselective Allylation :
- Catalyzes allylation of carbonyl compounds with tetraalylgermane in aqueous nitromethane, yielding homoallyl alcohols (Akiyama & Iwai, 1997).
Use in Encoding Peptide Libraries :
- Facilitates Friedel-Crafts alkylation for encoding peptide libraries using hydroxymethyl pyrrole amide tags (Scott, Barnes, Gerhard, & Balasubramanian, 1999).
Synthesis of Functionalized Thio-Compounds :
- Catalyzes anti-Markovnikov hydrothiolation of functionalized olefins, a synthetic route to biologically active thio-compounds (Kuciński, Pawluć, & Hreczycho, 2015).
Environmentally-Friendly Chemical Processes :
- Used in scandium triflate-catalyzed Strecker-type reactions, achieving high yields and complete recovery of tin materials (Kobayashi & Busujima, 1998).
Recovery of Scandium from Aqueous Solutions :
- The ionic liquid betainium bis(trifluoromethylsulfonyl)imide can effectively extract scandium from solutions, useful for selective recovery from red mud leachates (Onghena & Binnemans, 2015).
Characterization of Hydrated Scandium(III) Ions :
- The structures of hydrated scandium(III) ions in solutions and crystalline hydrates have been characterized using various spectroscopy techniques (Lindqvist-Reis, Persson, & Sandström, 2006).
Polymer-Supported Scandium Triflate Catalysts :
- Microencapsulated Sc(OTf)3 catalysts in polystyrene are active, recoverable, reusable, and reduce metal leaching (Rossini, Hildebrand, Hazendonk, & Schurko, 2014).
properties
IUPAC Name |
scandium(3+);trifluoromethanesulfonate;hydrate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CHF3O3S.H2O.Sc/c3*2-1(3,4)8(5,6)7;;/h3*(H,5,6,7);1H2;/q;;;;+3/p-3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWSABJYARFUDC-UHFFFAOYSA-K |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].O.[Sc+3] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2F9O10S3Sc |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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